Cas no 1424330-49-3 (3-bromo-N-cyano-N-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-4-fluoroaniline)

• Product Name: 3-bromo-N-cyano-N-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-4-fluoroaniline
• CAS No: 1424330-49-3
• MF: C₁₃H₁₀BrFN₄O
• MW: 337.147104740143
• CID: 5969579
• PubChem ID: 71914249
• Update Time: 2025-05-21

3-bromo-N-cyano-N-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Cyanamide, N-(3-bromo-4-fluorophenyl)-N-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-
• 3-bromo-N-cyano-N-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-4-fluoroaniline
• 1424330-49-3
• AKOS033359873
• 3-bromo-N-cyano-N-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-4-fluoroaniline
• (3-bromo-4-fluorophenyl)-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]cyanamide
• EN300-26601774
• Z1456386965

• Inchi： 1S/C13H10BrFN4O/c14-10-5-9(3-4-11(10)15)19(7-16)6-12-17-13(20-18-12)8-1-2-8/h3-5,8H,1-2,6H2
• InChI Key： DRZPCDLAWSULGI-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C(Br)=C1)(CC1N=C(C2CC2)ON=1)C#N

Computed Properties

• Exact Mass: 336.00220g/mol
• Monoisotopic Mass: 336.00220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66Ų

Additional information on 3-bromo-N-cyano-N-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-4-fluoroaniline

Comprehensive Overview of 3-bromo-N-cyano-N-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-4-fluoroaniline (CAS No. 1424330-49-3)

The compound 3-bromo-N-cyano-N-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-4-fluoroaniline (CAS No. 1424330-49-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a cyclopropyl-substituted 1,2,4-oxadiazole ring and a cyano group, this molecule exhibits remarkable potential for diverse applications. Researchers are increasingly exploring its utility in drug discovery, particularly as a scaffold for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds.

One of the most intriguing aspects of 3-bromo-N-cyano-N-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-4-fluoroaniline is its molecular architecture. The presence of both bromo and fluoro substituents enhances its reactivity and binding affinity, making it a valuable intermediate in cross-coupling reactions. This characteristic has led to its incorporation in the synthesis of complex molecules, addressing the rising interest in heterocyclic chemistry and click chemistry applications. Moreover, the 1,2,4-oxadiazole moiety is known for its metabolic stability, a feature highly sought after in the development of bioactive compounds.

In the context of current scientific trends, CAS No. 1424330-49-3 is frequently discussed in relation to fragment-based drug design (FBDD). Its compact yet functionalized structure makes it an ideal candidate for lead optimization, a process critical to modern pharmaceutical research. Additionally, the agrochemical industry has shown interest in derivatives of this compound due to their potential pesticidal activity, reflecting the global push for sustainable crop protection solutions. These applications resonate with popular search queries such as "new heterocyclic compounds in drug discovery" and "eco-friendly agrochemical intermediates".

The synthesis of 3-bromo-N-cyano-N-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-4-fluoroaniline typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques like microwave-assisted synthesis have been employed to improve yields, addressing the industry's focus on green chemistry and process optimization. Analytical characterization via NMR, HPLC, and mass spectrometry ensures the compound's purity, a topic frequently searched by quality control professionals.

From a commercial perspective, the demand for CAS No. 1424330-49-3 is driven by its role in high-value chemical libraries. Custom synthesis providers and contract research organizations (CROs) often list this compound in their catalogs, catering to the needs of academic and industrial researchers. Its relevance to personalized medicine and targeted therapy development further amplifies its market appeal, coinciding with trending topics like "precision medicine advancements".

In conclusion, 3-bromo-N-cyano-N-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-4-fluoroaniline represents a versatile chemical tool with broad implications across life sciences. Its structural complexity and functional diversity position it at the forefront of innovations in small molecule therapeutics and material science. As research continues to uncover new applications, this compound is poised to remain a subject of scientific and commercial interest, answering pressing questions in molecular design and sustainable chemistry.